3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1-naphthalen-1-ylpyrrolidine-2,5-dione
• InChI: InChI=1S/C21H22N2O4/c24-19-14-18(22-10-8-21(9-11-22)26-12-13-27-21)20(25)23(19)17-7-3-5-15-4-1-2-6-16(15)17/h1-7,18H,8-14H2
• InChI Key: XCUMVQUEQGAIDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C3CC(=O)N(C3=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In 5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione.

Mechanism of Action

The mechanism of action of 3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione has been studied in detail. This compound has been shown to inhibit the activity of acetylcholinesterase by binding to the active site of the enzyme. This results in an increase in the concentration of acetylcholine in the nervous system, which can lead to improved cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione have been studied in vitro and in vivo. This compound has been shown to exhibit antibacterial and antifungal activity against various strains of bacteria and fungi. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione in lab experiments is its potential as an inhibitor of acetylcholinesterase. This makes it a useful tool for studying the role of acetylcholine in the nervous system. One limitation of using this compound is its potential toxicity, which must be taken into account when designing experiments.

Future Directions

There are several future directions for research on 3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione. One direction is to study its potential as a treatment for Alzheimer's disease and other cognitive disorders. Another direction is to explore its antibacterial and antifungal properties and its potential use as a new class of antibiotics. Finally, further research is needed to understand the mechanism of action of this compound and to develop new derivatives with improved properties.
Conclusion
In conclusion, 3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione is a chemical compound with potential applications in scientific research. Its synthesis method has been reported in the literature, and its mechanism of action has been studied in detail. This compound exhibits antibacterial and antifungal activity, and it has potential as an inhibitor of acetylcholinesterase. Further research is needed to explore its potential as a treatment for Alzheimer's disease and other cognitive disorders, as well as its potential as a new class of antibiotics.

Scientific Research Applications

3-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1-(1-naphthyl)-2,5-pyrrolidinedione has potential applications in scientific research. This compound has been reported to exhibit antibacterial and antifungal activity. It has also been studied for its potential use as an inhibitor of acetylcholinesterase, an enzyme that plays a role in the breakdown of acetylcholine in the nervous system.